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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930 Get Quote

For researchers, scientists, and drug development professionals ensuring the accuracy and

reliability of analytical data is paramount. In the analysis of prohibited Sudan dyes in food and

pharmaceutical products, Certified Reference Materials (CRMs) are indispensable for method

validation, calibration, and quality control. This guide provides an objective comparison of

commercially available CRMs for Sudan dyes, supported by experimental data and detailed

analytical protocols.

Comparison of Certified Reference Materials
Several reputable suppliers offer a range of Sudan dye CRMs, each with its own specifications

and certifications. The following table summarizes the offerings from prominent suppliers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668930?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name/Number

Format
Concentration/
Volume

Certifications

LGC Standards
Sudan 1 (DRE-

C16986101)
Neat 100 mg ISO 17034[1][2]

CPAChem

Sudan 1

(SB24850.100M

G)

Neat 100 mg

ISO 17034, ISO

17025, ISO

9001[3]

Sigma-Aldrich

(TraceCERT®)

Sudan II (74033-

50MG)
Neat 50 mg

Manufactured by

Sigma-Aldrich

Production

GmbH,

Switzerland[4]

Qmx

Laboratories

Sudan III, A2S

Certified
Solution

100µg/ml in

Methanol
A2S Certified[5]

Qmx

Laboratories

Sudan Red G,

neat - A2S

certified

Neat - A2S certified[5]

Qmx

Laboratories

Sudan Red B,

neat -

Ehrenstorfer

Neat - Ehrenstorfer[5]

Performance Data from Analytical Studies
The performance of analytical methods for Sudan dyes is critically dependent on the quality of

the reference standards used. The following tables summarize key performance data from

various studies, which utilized CRMs for method development and validation.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is a widely used technique for the sensitive and selective detection of Sudan dyes.
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Analyte Matrix
Recovery
(%)

LOQ (µg/kg) LOD (µg/kg) Reference

Sudan I Spices 88-100 - 0.7 [6]

Sudan II Spices 89-104 - 0.5 [6]

Sudan III Spices 89-93 - 0.7 [6]

Sudan IV Spices 66-79 - 1.0 [6]

11 Azo Dyes Paprika 93.8-115.2

0.125 (Matrix-

matched

standard)

- [7]

10 Dyes Chili Powder 60-95

2.5 - 640

(Matrix match

spiked)

- [8]

High-Performance Liquid Chromatography with Diode
Array Detection (HPLC-DAD)
HPLC-DAD is a robust and cost-effective method for screening Sudan dyes.

Analyte Matrix Recovery (%)
Wavelength
(λmax)

Reference

Sudan I Spices 76-83 480 nm [6]

Sudan II Spices 76-81 496 nm [6]

Sudan III Spices 80-86 504 nm [6]

Sudan IV Spices 70-76 520 nm [6]

Ultra High-Performance Supercritical Fluid
Chromatography-Photodiode Array Detection (UHPSFC-
PDA)
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UHPSFC offers a greener and faster alternative to traditional LC methods.

Analyte Matrix
Recovery
(%)

LOQ
(µg/mL)

LOD
(µg/mL)

Reference

Sudan I-IV
Chilli

Products
96.58-104.50 0.50 0.25 [9]

Experimental Protocols
Detailed and standardized experimental protocols are crucial for obtaining reproducible results.

Below are methodologies for common analytical techniques.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)
The QuEChERS method is a popular and efficient technique for extracting Sudan dyes from

complex food matrices.[10]

Materials:

Spice sample (e.g., chili powder, curry powder)

Water

Acetonitrile

QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1.5 g sodium citrate)[8]

Procedure:

Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.

Add 8 mL of water and vortex for 30 seconds.

Add 10 mL of acetonitrile and the QuEChERS extraction salts.[8]

Shake vigorously for one minute.
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Centrifuge at 4000 rpm for five minutes.[8]

Collect the supernatant (acetonitrile layer) for analysis.

Analytical Method: UPLC-MS/MS
This protocol is for the analysis of 11 Sudan and azo dyes.[8]

Instrumentation: ACQUITY UPLC H-Class System with Xevo TQD MS System[8]

Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Ionization Mode: Electrospray Ionization (ESI) Positive

Data Acquisition: Multiple Reaction Monitoring (MRM)

Analytical Method: TLC/CMS
This method is suitable for rapid screening of Sudan dyes.[11][12]

Instrumentation: Advion expression CMS with Advion Plate Express TLC Plate Reader[11]

[12]

TLC Plate: Merck TLC Si60 F254[11]

Developing Solvent: Ethyl acetate and hexane (15/85, v/v)[11]

Elution Solvent: 0.1% formic acid in MeOH/ACN (50/50)[11][12]

Flow Rate: 250 µL/min[11][12]

Ionization Mode: Positive ion Atmospheric Pressure Chemical Ionization (APCI)[11][12]
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Visualizing the Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of Sudan dyes in food

samples, from sample preparation to data analysis.

Sample Preparation

Analytical Measurement

Data Processing

Food Sample
(e.g., Chili Powder) Homogenization QuEChERS Extraction

(Acetonitrile) Centrifugation Collect Supernatant

LC-MS/MS AnalysisPrimary Method

HPLC-DAD Screening
Screening

Quantification
(using CRMs) Confirmation Final Report

Click to download full resolution via product page

Caption: General workflow for Sudan dye analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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